Cas no 871126-26-0 (3-((4'-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid)

• Product Name: 3-((4'-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid
• CAS No: 871126-26-0
• MF: C₁₆H₁₉BO₄
• MW: 286.130665063858
• MDL: MFCD07784393
• CID: 719257
• PubChem ID: 24884293
• Update Time: 2025-06-11

3-((4'-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((4-(2-Methoxyethyl)phenoxy)methyl)phenyl)boronic acid
• 3-((4'-(2-METHOXYETHYL)PHENOXY)METHYL)P
• 3-((4-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid
• Boronic acid,B-[3-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]-
• [3-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]boronic acid
• 3-((4'-(2-Methoxyethyl)phenoxy)Methyl)phenylboronic acid
• Boronic acid, B-[3-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]-
• (3-((4-(2-Methoxyethyl)phenoxy)methyl)phenyl)boronicacid
• F72268
• DTXSID90584723
• AKOS010795449
• 3-[(4(2)-(2-Methoxyethyl)phenoxy)methyl]phenylboronic acid
• 3-((4''-(2-Methoxyethyl)phenoxy)methyl)phenylboronic Acid
• 3-((4'-(2-Methoxyethyl)phenoxy)methyl)p&
• CS-0176151
• MFCD07784393
• BS-22958
• CHEMBL4095509
• SCHEMBL9893590
• 3-[(4'-(2-Methoxyethyl)phenoxy)methyl]phenylboronic acid
• 871126-26-0
• WJB12626
• 3-[4-(2-METHOXYETHYL)PHENOXYMETHYL]PHENYLBORONIC ACID
• BDBM50266952
• (3-{[4-(2-Methoxyethyl)phenoxy]methyl}phenyl)boronic acid
• 3-((4'-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid

• MDL： MFCD07784393
• Inchi： 1S/C16H19BO4/c1-20-10-9-13-5-7-16(8-6-13)21-12-14-3-2-4-15(11-14)17(18)19/h2-8,11,18-19H,9-10,12H2,1H3
• InChI Key： RABCYEGFKLWONK-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(COC2=CC=C(CCOC)C=C2)=C1)(O)O

Computed Properties

• Exact Mass: 286.13800
• Monoisotopic Mass: 286.1376392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.17
• Melting Point: 98-104 °C
• Boiling Point: 467.1°C at 760 mmHg
• Flash Point: 236.3°C
• Refractive Index: 1.568
• PSA: 58.92000
• LogP: 1.13430

3-((4'-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 3-((4'-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid

3-((4'-(2-Methoxyethyl)Phenoxy)Methyl)Phenylboronic Acid (CAS No. 871126-26-0): An Overview

3-((4'-(2-Methoxyethyl)phenoxy)methyl)phenylboronic acid (CAS No. 871126-26-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functional group and substituted aromatic structure, has shown promise in various applications, including drug discovery, polymer synthesis, and catalysis. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthetic methods, and potential applications.

The molecular formula of 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid is C₁₈H₂₁BO₃, and it has a molecular weight of approximately 300.17 g/mol. The compound's structure features a phenylboronic acid moiety attached to a phenoxy group via a methyl linker, with a methoxyethyl substituent on the phenoxy ring. This unique combination of functional groups imparts specific chemical and physical properties that make it valuable in various scientific and industrial contexts.

In terms of chemical properties, 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid is known for its reactivity as a boronic acid derivative. Boronic acids are widely used in organic synthesis due to their ability to form stable complexes with various functional groups, particularly alcohols and diols. This property makes them useful in Suzuki-Miyaura coupling reactions, which are essential in the synthesis of biologically active compounds and advanced materials. The presence of the methoxyethyl substituent on the phenoxy ring enhances the solubility and stability of the compound in polar solvents, making it more suitable for aqueous reactions.

The synthesis of 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid typically involves several steps. One common approach is to start with the corresponding bromobenzene derivative, which undergoes a Suzuki coupling reaction with a boronic acid or boronate ester to form the desired product. The intermediate can then be further modified to introduce the methoxyethyl substituent via an etherification reaction. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the field of medicinal chemistry, 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid has shown potential as a building block for the development of new drugs. Boronic acids are known for their ability to form reversible covalent bonds with biological targets such as enzymes and receptors, which can be exploited for therapeutic purposes. For example, boronic acids have been used to design inhibitors of serine proteases and carbonic anhydrase enzymes, which are involved in various diseases including cancer and glaucoma. The unique structure of 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid may provide additional binding affinity and selectivity, making it an attractive candidate for drug discovery efforts.

Beyond medicinal applications, this compound has also found use in materials science, particularly in the development of advanced polymers and coatings. The reactivity of boronic acids allows them to be incorporated into polymer chains through various mechanisms, such as click chemistry reactions or condensation polymerization. The resulting materials can exhibit enhanced properties such as improved mechanical strength, thermal stability, and biocompatibility. For instance, polymers containing boronic acid moieties have been used to create responsive hydrogels that can change their properties in response to environmental stimuli like pH or temperature changes.

In recent years, there has been growing interest in using boronic acids for sensing applications, where they can detect specific analytes through reversible binding interactions. The presence of the methoxyethyl substituent on 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid may enhance its sensitivity and selectivity towards certain targets, making it a promising candidate for developing new sensing platforms. For example, researchers have explored the use of boronic acid-based sensors for detecting glucose levels in biological fluids, which has important implications for diabetes management.

Despite its potential benefits, it is important to consider the safety and environmental impact of 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid when handling and using this compound. Boronic acids are generally considered low-toxicity chemicals; however, proper precautions should always be taken to prevent exposure and ensure safe disposal practices. Additionally, ongoing research is needed to fully understand the long-term effects of these compounds on human health and the environment.

In conclusion, 3-((4'-(2-methoxyethyl)phenoxy)methyl)phenylboronic acid (CAS No. 871126-26-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and sensing technologies. Its unique chemical structure and reactivity make it a valuable tool for researchers and industry professionals alike. As new synthetic methods continue to emerge and our understanding of its properties deepens, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.